N-(5-methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-yl)-2-(2-naphthalenyloxy)acetamide

• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C19H19N3O2S/c1-22-9-8-16-17(11-22)25-19(20-16)21-18(23)12-24-15-7-6-13-4-2-3-5-14(13)10-15/h2-7,10H,8-9,11-12H2,1H3,(H,20,21,23)
• InChI Key: HHLJKQAHDAJERX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=N2)NC(=O)COC3=CC4=CC=CC=C4C=C3

Description

N-(5-methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-yl)-2-(2-naphthalenyloxy)acetamide is a member of naphthalenes.

Scientific Research Applications

Synthesis and Chemical Properties

• N-(5-methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-yl)-2-(2-naphthalenyloxy)acetamide and its derivatives are often synthesized through various chemical methods, focusing on the generation of thiazolo[3,2-a]pyridines and related compounds. These synthesis methods are noted for their simplicity and efficiency, employing readily accessible intermediates and yielding structurally diverse products (Ammar et al., 2005).

Biological and Pharmacological Research

• Anticancer Properties :

  • Derivatives of N-(5-methyl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-2-yl)-2-(2-naphthalenyloxy)acetamide have been investigated for their potential anticancer properties. Research indicates that certain synthesized compounds demonstrate promising anticancer activity against various cancer cell lines, including liver carcinoma, laryngeal carcinoma, prostate cancer, and breast cancer (Alqahtani & Bayazeed, 2020).

• Anti-HIV Activity :

  • Some derivatives have been explored for their inhibitory activity against HIV-1 and HIV-2. Notably, certain synthesized compounds showed significant in vitro potency as inhibitors of HIV replication, suggesting potential for development as antiviral agents (Hamad et al., 2010).

• Antioxidant and Anti-Inflammatory Effects :

  • Investigations into the pharmacological potential of derivatives also include assessing their antioxidant and anti-inflammatory properties. Studies have shown some compounds to exhibit notable effects in these areas, which could be of significant interest for developing new therapeutic agents (Faheem, 2018).

• Cognitive Disorders and Alzheimer's Disease :

  • Research on these compounds includes their potential application in treating cognitive disorders, such as Alzheimer's disease. Certain derivatives have demonstrated efficacy in animal models of cognition and have been identified as potent and selective inhibitors relevant to cognitive enhancement (Shinde et al., 2021).

• Antifungal and Insecticidal Activities :

  • Some synthesized derivatives have shown promising results in antifungal and insecticidal applications. These findings suggest potential for agricultural and environmental applications (Zhou, 2013).